Cas no 88051-11-0 (Furo[2,3-b]quinoxaline, 3-bromo-2-phenyl-)
![Furo[2,3-b]quinoxaline, 3-bromo-2-phenyl- structure](https://www.kuujia.com/scimg/cas/88051-11-0x500.png)
88051-11-0 structure
Product name:Furo[2,3-b]quinoxaline, 3-bromo-2-phenyl-
Furo[2,3-b]quinoxaline, 3-bromo-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Furo[2,3-b]quinoxaline, 3-bromo-2-phenyl-
- 3-bromo-2-phenylfuro[3,2-b]quinoxaline
- AKOS026719544
- 88051-11-0
- F2185-0963
- 3-bromo-2-phenylfuro[2,3-b]quinoxaline
- DTXSID40294981
- NSC-99092
- NSC99092
-
- Inchi: InChI=1S/C16H9BrN2O/c17-13-14-16(19-12-9-5-4-8-11(12)18-14)20-15(13)10-6-2-1-3-7-10/h1-9H
- InChI Key: KHSLBCRLXHISAZ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(C3=NC4=CC=CC=C4N=C3O2)Br
Computed Properties
- Exact Mass: 323.98983g/mol
- Monoisotopic Mass: 323.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9Ų
- XLogP3: 4.1
Furo[2,3-b]quinoxaline, 3-bromo-2-phenyl- Related Literature
-
XinYe Wang,YiXiang Li,Yuan Wu,Ke Qin,DeFei Xu,DongDong Wang,HuiLi Ma,ShuYa Ning,ZhaoXin Wu New J. Chem. 2022 46 18854
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